Cas no 114684-99-0 (Ethanol,2-[(2-chloro-5H-pyrrolo[3,2-d]pyrimidin-4-yl)amino]-)
114684-99-0 structure
Product Name:Ethanol,2-[(2-chloro-5H-pyrrolo[3,2-d]pyrimidin-4-yl)amino]-
CAS No:114684-99-0
MF:C8H9ClN4O
MW:212.636259794235
CID:147145
PubChem ID:5748924
Update Time:2025-04-19
Ethanol,2-[(2-chloro-5H-pyrrolo[3,2-d]pyrimidin-4-yl)amino]- Chemical and Physical Properties
Names and Identifiers
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- Ethanol,2-[(2-chloro-5H-pyrrolo[3,2-d]pyrimidin-4-yl)amino]-
- 2-[(2-chloro-5H-pyrrolo[3,2-d]pyrimidin-4-yl)amino]ethanol
- 114684-99-0
- BRN 5533740
- DTXSID60150818
- Ethanol, 2-((2-chloro-5H-pyrrolo(3,2-d)pyrimidin-4-yl)amino)-
- 2-Chloro-4-(beta-hydroxyethylamino)pyrrolo(3,2-d)pyrimidine
- 2-((2-Chloro-5H-pyrrolo(3,2-d)pyrimidin-4-yl)amino)ethanol
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- Inchi: 1S/C8H9ClN4O/c9-8-12-5-1-2-10-6(5)7(13-8)11-3-4-14/h1-2,10,14H,3-4H2,(H,11,12,13)
- InChI Key: RBGAAYQJCJRSFB-UHFFFAOYSA-N
- SMILES: ClC1N=C2C=CNC2=C(N=1)NCCO
Computed Properties
- Exact Mass: 211.03884
- Monoisotopic Mass: 212.0464886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 73.8Ų
Experimental Properties
- PSA: 70.93
Ethanol,2-[(2-chloro-5H-pyrrolo[3,2-d]pyrimidin-4-yl)amino]- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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